Cas no 1361518-65-1 (Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine)

• Product Name: Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine
• CAS No: 1361518-65-1
• MF: C₁₅H₁₃Cl₃F₃N
• MW: 370.624631643295
• CID: 4968637
• Update Time: 2025-10-21

Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine

• Inchi： 1S/C15H13Cl3F3N/c1-22(2)13-7-8(3-4-10(13)15(19,20)21)9-5-11(16)14(18)12(17)6-9/h3-5,7,9H,6H2,1-2H3
• InChI Key： MOQDSBQONIZYQC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C1)C1C=CC(C(F)(F)F)=C(C=1)N(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 485
• XLogP3: 5.7
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine

Comprehensive Overview of Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine (CAS No. 1361518-65-1)

Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine (CAS No. 1361518-65-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique trichlorocyclohexadienyl and trifluoromethylphenyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and advanced materials.

The structural complexity of Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine underscores its versatility. The presence of both chlorine and fluorine atoms in its framework contributes to its electron-withdrawing and lipophilic characteristics, which are critical in modulating molecular interactions and binding affinities. These attributes are particularly relevant in the context of drug discovery, where the compound's ability to influence pharmacokinetic profiles is being actively investigated. Additionally, its potential role in crop protection formulations has sparked interest among agrochemical researchers seeking to develop next-generation pesticides with enhanced efficacy.

In recent years, the demand for fluorinated compounds like Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine has surged, driven by their unique physicochemical properties and biological activities. Fluorination, a key trend in modern medicinal chemistry, is known to improve metabolic stability and target selectivity, making this compound a focal point for innovation. Furthermore, its potential applications in electronic materials and organic semiconductors are being explored, aligning with the growing interest in sustainable technologies and green chemistry.

The synthesis and characterization of Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine require advanced analytical techniques, such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its molecular structure and ensuring purity, which are critical for its intended applications. As the scientific community continues to uncover new uses for this compound, its role in advancing cutting-edge research and industrial innovation is expected to expand significantly.

From an environmental perspective, the biodegradability and ecotoxicological impact of Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine are subjects of ongoing study. With increasing regulatory scrutiny on chemical safety and sustainability, understanding its environmental fate is paramount. This aligns with broader industry trends toward responsible chemical use and the development of eco-friendly alternatives.

In summary, Dimethyl-[5-(3,4,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine (CAS No. 1361518-65-1) represents a fascinating intersection of chemical innovation and practical application. Its multifaceted properties and potential uses across diverse sectors make it a compound of enduring interest to researchers and industry leaders alike. As advancements in synthetic methodologies and application technologies continue to evolve, the significance of this compound is poised to grow, offering exciting opportunities for future exploration.